Cas no 311316-42-4 (N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide)
N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(4-Chlorophenoxy)ethyl)thiophene-2-carboxamide
- MFCD00716690
- N-[2-(4-CHLOROPHENOXY)ETHYL]-2-THIOPHENECARBOXAMIDE
- AKOS000641844
- SR-01000514359
- SR-01000514359-1
- N-[2-(4-chlorophenoxy)ethyl]thiophene-2-carboxamide
- HMS1546O19
- H34772
- ALBB-024768
- STK733178
- TimTec1_004551
- LS-08194
- 2-thiophenecarboxamide, N-[2-(4-chlorophenoxy)ethyl]-
- EU-0084577
- 311316-42-4
- N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide
-
- MDL: MFCD00716690
- Inchi: 1S/C13H12ClNO2S/c14-10-3-5-11(6-4-10)17-8-7-15-13(16)12-2-1-9-18-12/h1-6,9H,7-8H2,(H,15,16)
- InChI Key: SAXYKKQMCCCCKU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCCNC(C1=CC=CS1)=O
Computed Properties
- Exact Mass: 281.0277275Da
- Monoisotopic Mass: 281.0277275Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 66.6Ų
N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N275510-500mg |
N-[2-(4-Chlorophenoxy)ethyl]thiophene-2-carboxamide |
311316-42-4 | 500mg |
$ 195.00 | 2022-06-03 | ||
| TRC | N275510-1000mg |
N-[2-(4-Chlorophenoxy)ethyl]thiophene-2-carboxamide |
311316-42-4 | 1g |
$ 315.00 | 2022-06-03 | ||
| TRC | N275510-2000mg |
N-[2-(4-Chlorophenoxy)ethyl]thiophene-2-carboxamide |
311316-42-4 | 2g |
$ 505.00 | 2022-06-03 | ||
| abcr | AB415039-500 mg |
N-[2-(4-Chlorophenoxy)ethyl]thiophene-2-carboxamide |
311316-42-4 | 500MG |
€151.00 | 2023-02-03 | ||
| abcr | AB415039-1 g |
N-[2-(4-Chlorophenoxy)ethyl]thiophene-2-carboxamide |
311316-42-4 | 1g |
€172.20 | 2023-04-24 | ||
| abcr | AB415039-500mg |
N-[2-(4-Chlorophenoxy)ethyl]thiophene-2-carboxamide; . |
311316-42-4 | 500mg |
€157.00 | 2025-03-19 | ||
| abcr | AB415039-1g |
N-[2-(4-Chlorophenoxy)ethyl]thiophene-2-carboxamide; . |
311316-42-4 | 1g |
€173.00 | 2025-03-19 | ||
| A2B Chem LLC | AI47163-500mg |
N-[2-(4-Chlorophenoxy)ethyl]thiophene-2-carboxamide |
311316-42-4 | >95% | 500mg |
$370.00 | 2024-04-20 | |
| A2B Chem LLC | AI47163-1g |
N-[2-(4-Chlorophenoxy)ethyl]thiophene-2-carboxamide |
311316-42-4 | >95% | 1g |
$384.00 | 2024-04-20 | |
| Ambeed | A666806-1g |
N-(2-(4-Chlorophenoxy)ethyl)thiophene-2-carboxamide |
311316-42-4 | 97% | 1g |
$108.0 | 2024-04-20 |
N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide
N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide (CAS No. 311316-42-4): A Comprehensive Overview
N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide (CAS No. 311316-42-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide.
Chemical Structure and Synthesis
The chemical structure of N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide is defined by its core thiophene ring, which is substituted with a carboxamide group and a 4-chlorophenoxyethyl side chain. The thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. The presence of the carboxamide group and the 4-chlorophenoxyethyl substituent further modulates the compound's reactivity and biological activity.
The synthesis of N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide typically involves several steps. One common approach is to start with 2-thiophenecarboxylic acid, which is then converted to its corresponding acid chloride using thionyl chloride. The acid chloride is subsequently reacted with 2-(4-chlorophenoxy)ethanamine in the presence of a base such as triethylamine to form the desired amide. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.
Biological Activities
N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory and analgesic properties, which are attributed to its ability to modulate various signaling pathways involved in inflammation and pain. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in vitro and in vivo.
In addition to its anti-inflammatory effects, N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide has also demonstrated promising antitumor activity. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways such as the PI3K/Akt pathway. These findings suggest that this compound may have potential as a novel therapeutic agent for cancer treatment.
Pharmacokinetics and Toxicology
The pharmacokinetic profile of N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide has been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with the major metabolites being excreted via urine.
Toxicological assessments have indicated that N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide is generally well-tolerated at therapeutic doses. However, higher doses may lead to mild side effects such as gastrointestinal discomfort and dizziness. These findings underscore the importance of further safety evaluations before advancing this compound into clinical trials.
Potential Therapeutic Applications
The unique combination of anti-inflammatory, analgesic, and antitumor properties makes N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide an attractive candidate for various therapeutic applications. In particular, its potential as a treatment for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) is being actively explored. Preclinical studies have shown promising results in animal models of these conditions, suggesting that this compound could offer a new therapeutic option for patients suffering from these debilitating diseases.
Beyond its anti-inflammatory properties, the antitumor activity of N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide has also attracted significant interest in oncology research. Ongoing studies are investigating its efficacy against various types of cancer, including breast cancer, lung cancer, and colorectal cancer. Preliminary results indicate that this compound may be effective in combination with other anticancer agents to enhance treatment outcomes.
Conclusion
In conclusion, N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide (CAS No. 311316-42-4) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
311316-42-4 (N-2-(4-Chlorophenoxy)ethylthiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)